2-{[(4-chlorophenyl)methyl]amino}-N,N-dimethylacetamide

• Molecular Formula: C11H15ClN2O
• Molecular Weight: 226.70 g/mol
• IUPAC Name: 2-[(4-chlorophenyl)methylamino]-N,N-dimethylacetamide
• InChI: InChI=1S/C11H15ClN2O/c1-14(2)11(15)8-13-7-9-3-5-10(12)6-4-9/h3-6,13H,7-8H2,1-2H3
• InChI Key: HGEBBBCUBHRWEJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CNCC1=CC=C(C=C1)Cl

Description

2-{[(4-Chlorophenyl)methyl]amino}-N,N-dimethylacetamide is an acetamide derivative characterized by a 4-chlorophenylmethylamino group attached to the α-carbon of an N,N-dimethylacetamide backbone. This structure confers unique physicochemical properties, including moderate polarity due to the dimethylamino group and lipophilicity from the chlorinated aromatic ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(4-chlorophenyl)methyl]amino}-N,N-dimethylacetamide typically involves the reaction of 4-chlorobenzylamine with N,N-dimethylacetamide under specific conditions. The reaction is usually carried out in the presence of a base such as sodium carbonate or potassium carbonate, and an organic solvent like dimethylformamide (DMF) or dichloromethane (DCM). The reaction mixture is stirred at room temperature or slightly elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods

In an industrial setting, the production of 2-{[(4-chlorophenyl)methyl]amino}-N,N-dimethylacetamide may involve continuous flow processes to ensure consistent quality and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for large-scale synthesis .

Chemical Reactions Analysis

Types of Reactions

2-{[(4-chlorophenyl)methyl]amino}-N,N-dimethylacetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chlorophenyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous or alcoholic medium.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield chlorophenyl acetic acid derivatives, while reduction may produce amine derivatives .

Scientific Research Applications

2-{[(4-chlorophenyl)methyl]amino}-N,N-dimethylacetamide is a chemical compound with the molecular formula C11H15ClN2O . Research indicates its potential applications, particularly in the context of fatty acid synthase (FASN) inhibition and related therapeutic areas .

Fatty Acid Synthase (FASN) Inhibition

FASN and its role Fatty Acid Synthase is an important enzyme for endogenous lipogenesis, modulating key intermediates in lipid and carbohydrate metabolism within cells . It is highly expressed in tissues with high metabolic activity, such as the liver, adipose tissue, and brain .

FASN Inhibitors :

• Metabolic Effects Inhibiting FASN in the hypothalamus may lead to reduced food intake. Non-specific, irreversible FAS inhibitors have been shown to decrease brain levels of orexigenic neuropeptides and decrease food intake .
• Acne Treatment FAS is highly expressed in human sebocytes, the lipid-producing cells of sebaceous glands. Inhibitors of mammalian FAS can inhibit sebum production, suggesting a potential treatment for acne, which cannot occur without sebum lipids .
• Cancer Treatment RNA-mediated inhibition of FAS has demonstrated preferential inhibition of cancer cell proliferation, inducing apoptosis in cancer cells in vitro and retarding growth in human tumors in murine xenograft models in vivo . FAS is considered a major potential target for antineoplastic intervention .

Study of FASN-induced diseases : Compounds that inhibit FASN can be used for the isolation and investigation of FASN activity or expression . They are also suitable for diagnostic methods related to unregulated or disturbed FASN activity .

Pharmaceutical Applications

Drug Discovery :

• 2-{[(4-chlorophenyl)methyl]amino}-N,N-dimethylacetamide can be used in the preparation of medicaments, particularly for treating FASN-induced diseases .
• The compound can be used for treating mammalian species, including primates, rodents, rabbits, horses, cows, dogs, and cats. Animal models are valuable for experimental investigations, providing a model for treating human diseases .
• In Vitro testing : The susceptibility of particular cells to treatment with the compounds can be determined by in vitro tests. A culture of the cell is combined with a compound to allow active agents to induce a cellular response .

Other potential applications

Dual RXFP3/RXFP4 Agonist Studies :

• Amidinohydrazone derivatives have been studied as agonists of RXFP3 and RXFP4 receptors, which are relevant in central nervous system functions . While 2-{[(4-chlorophenyl)methyl]amino}-N,N-dimethylacetamide is not directly mentioned as an agonist, N,N-dimethylacetamide is used in the synthesis of related compounds .
• The lipophilicity and polar surface area of such compounds are critical factors for blood-brain barrier permeability, influencing their effectiveness in treating central nervous system disorders .

Mechanism of Action

The mechanism of action of 2-{[(4-chlorophenyl)methyl]amino}-N,N-dimethylacetamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets are still under investigation, but it is believed to involve modulation of signal transduction pathways and inhibition of specific enzymes .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Acetamide Nitrogen

• N,N-Dimethyl vs. N-Aryl Substitution: The target compound’s N,N-dimethyl group contrasts with N-aryl substituents in analogs like N-(4-chlorophenyl)-2-(2,6-dichlorophenyl)acetamide (OMXX-278521-01) .

Compound Name	Molecular Formula	Molecular Weight	Key Features	Melting Point (K)	Reference
2-{[(4-Chlorophenyl)methyl]amino}-N,N-dimethylacetamide	C₁₅H₁₇ClN₂O	294.76	N,N-dimethyl group; 4-chlorophenylmethylamino	Not reported	—
N-(4-Chlorophenyl)-2-(2,6-dichlorophenyl)acetamide	C₁₄H₁₀Cl₃NO	314.59	Dichlorophenyl backbone; N-4-chlorophenyl	Not reported
2-(4-Chlorophenyl)-N-(3,4-difluorophenyl)acetamide	C₁₄H₁₀ClF₂NO	305.68	Dihedral angle: 65.2° between aromatic rings; hydrogen-bonding networks	394–396

Variations in the Aromatic Ring Substituents

• Chlorine Position and Halogen Diversity: The 4-chlorophenyl group in the target compound differs from 2-fluorophenyl in 2-{[(4-chlorophenyl)methyl]amino}-N-(2-fluorophenyl)acetamide (OMXX-290941-01) . Fluorine’s electronegativity may enhance metabolic stability compared to chlorine.
• Multi-Halogenated Systems: Compounds like 2-{[4-amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-chloro-2-methylphenyl)acetamide (577962-41-5) introduce dichlorophenyl and triazole moieties, increasing steric bulk and hydrogen-bonding capacity.

Functional Group Additions

Physicochemical and Structural Insights

• Crystallinity and Hydrogen Bonding :
  The crystal structure of 2-(4-Chlorophenyl)-N-(3,4-difluorophenyl)acetamide reveals N–H···O hydrogen bonds forming infinite chains, stabilizing the lattice. The target compound’s N,N-dimethyl group may disrupt such networks, reducing crystallinity.
• Electron Distribution: The 4-chlorophenyl group’s electron-withdrawing effect contrasts with electron-donating groups (e.g., methoxy in N-(4-chlorophenyl)-2-{[(2-methoxyphenyl)methyl]amino}acetamide ), altering reactivity in electrophilic substitution.

Biological Activity

2-{[(4-chlorophenyl)methyl]amino}-N,N-dimethylacetamide is a compound that has garnered attention for its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article aims to provide a detailed overview of its biological activity, including antibacterial properties, enzyme inhibition, and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of 2-{[(4-chlorophenyl)methyl]amino}-N,N-dimethylacetamide can be represented as follows:

• Molecular Formula : C$_{11}$H$_{14}$ClN$_2$O
• Molecular Weight : 228.70 g/mol

This compound features a dimethylacetamide group, which is known for its solvent properties and biological activity.

Antibacterial Activity

Research has indicated that compounds similar to 2-{[(4-chlorophenyl)methyl]amino}-N,N-dimethylacetamide exhibit significant antibacterial properties. For instance, studies have shown that derivatives with chlorophenyl groups can demonstrate varying degrees of activity against common bacterial strains.

Compound	Target Bacteria	MIC (μg/mL)
2-{[(4-chlorophenyl)methyl]amino}-N,N-dimethylacetamide	Staphylococcus aureus	1.8
Similar derivatives	Escherichia coli	12.5

These findings suggest a promising profile for antibacterial applications, particularly against Gram-positive bacteria like Staphylococcus aureus .

Enzyme Inhibition

In addition to its antibacterial effects, this compound has been evaluated for its potential as an enzyme inhibitor. Specifically, studies have highlighted its inhibitory action on acetylcholinesterase (AChE) and urease:

• Acetylcholinesterase Inhibition : Compounds with similar structures have shown strong inhibitory activity against AChE, which is crucial in the treatment of neurodegenerative diseases.
• Urease Inhibition : The compound also demonstrated significant urease inhibition, which is important for addressing conditions related to urinary tract infections and kidney stones.

The following table summarizes the enzyme inhibition activities observed:

Enzyme	Inhibition Activity
Acetylcholinesterase (AChE)	Strong
Urease	Moderate to Strong

Case Studies and Research Findings

Several studies have explored the biological activities of compounds related to 2-{[(4-chlorophenyl)methyl]amino}-N,N-dimethylacetamide:

• Antibacterial Efficacy : A study demonstrated that derivatives showed moderate to strong activity against Salmonella typhi and Bacillus subtilis, indicating a broad spectrum of antibacterial efficacy .
• Pharmacological Behavior : Research indicated that compounds bearing piperidine nuclei exhibited various bioactivities, including anesthetic effects and potential applications in managing plasma glucose levels .
• Molecular Docking Studies : Computational studies have been employed to elucidate the binding interactions between this compound and target enzymes or receptors, providing insights into its mechanism of action .